Cas no 453517-15-2 (2-cyano-N-[(oxolan-2-yl)methyl]-4-(1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidene)but-2-enamide)

• Product Name: 2-cyano-N-[(oxolan-2-yl)methyl]-4-(1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidene)but-2-enamide
• CAS No: 453517-15-2
• MF: C₂₁H₂₅N₃O₂
• MW: 351.442105054855
• CID: 5853748
• PubChem ID: 24416203
• Update Time: 2025-06-14

2-cyano-N-[(oxolan-2-yl)methyl]-4-(1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidene)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• 453517-15-2
• 2-cyano-N-[(oxolan-2-yl)methyl]-4-(1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidene)but-2-enamide
• AKOS000971908
• EN300-26615529
• Z44330095

• Inchi： 1S/C21H25N3O2/c1-21(2)17-8-4-5-9-18(17)24(3)19(21)11-10-15(13-22)20(25)23-14-16-7-6-12-26-16/h4-5,8-11,16H,6-7,12,14H2,1-3H3,(H,23,25)/b15-10+,19-11-
• InChI Key： LFIVTICBRZEXIR-LGDLHNLVSA-N
• SMILES： O1CCCC1CNC(/C(/C#N)=C/C=C1/C(C)(C)C2C=CC=CC=2N/1C)=O

Computed Properties

• Exact Mass: 351.19467705g/mol
• Monoisotopic Mass: 351.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.4Ų

Additional information on 2-cyano-N-[(oxolan-2-yl)methyl]-4-(1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidene)but-2-enamide

Research Brief on 2-cyano-N-[(oxolan-2-yl)methyl]-4-(1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidene)but-2-enamide (CAS: 453517-15-2)

The compound 2-cyano-N-[(oxolan-2-yl)methyl]-4-(1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidene)but-2-enamide (CAS: 453517-15-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. The structural motif of the indole derivative combined with the cyano-enamide functionality suggests its potential as a kinase inhibitor or a modulator of protein-protein interactions. Preliminary in vitro studies have demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those associated with aberrant kinase activity. The compound's mechanism of action appears to involve the disruption of key signaling pathways, although further detailed studies are required to elucidate the exact molecular targets.

One of the key challenges in the development of this compound has been its synthesis and optimization. Recent advancements in synthetic methodologies have enabled the efficient production of 2-cyano-N-[(oxolan-2-yl)methyl]-4-(1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidene)but-2-enamide with improved yields and purity. Researchers have also explored various derivatives to enhance its pharmacokinetic properties, such as solubility and metabolic stability. These efforts are critical for advancing the compound into preclinical and clinical stages.

In addition to its potential as a therapeutic agent, the compound has also been investigated for its utility in chemical biology studies. Its unique fluorescence properties, attributed to the indole moiety, make it a promising candidate for use as a molecular probe. This dual functionality—both as a therapeutic and a diagnostic tool—underscores the versatility of 2-cyano-N-[(oxolan-2-yl)methyl]-4-(1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidene)but-2-enamide in biomedical research.

Despite these promising developments, several challenges remain. The compound's toxicity profile and off-target effects need to be thoroughly evaluated to ensure its safety for therapeutic use. Additionally, more comprehensive in vivo studies are required to validate its efficacy and pharmacokinetic properties in animal models. Collaborative efforts between academia and industry will be essential to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, 2-cyano-N-[(oxolan-2-yl)methyl]-4-(1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidene)but-2-enamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its potential therapeutic and diagnostic applications, make it a compound of significant interest. Continued research and development efforts will be crucial to fully realize its potential and bring it closer to clinical use.